2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(cyclopentylamino)-2-oxoethyl]indol-3-yl]-N,N-diethyl-2-oxoacetamide
• InChI: InChI=1S/C21H27N3O3/c1-3-23(4-2)21(27)20(26)17-13-24(18-12-8-7-11-16(17)18)14-19(25)22-15-9-5-6-10-15/h7-8,11-13,15H,3-6,9-10,14H2,1-2H3,(H,22,25)
• InChI Key: XZQFVXZIZGARRO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)NC3CCCC3
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide, also known as CPI-613, is a novel anticancer drug that has gained significant attention in recent years. It is a small molecule that selectively targets the altered energy metabolism of cancer cells, leading to their destruction. CPI-613 has shown promising results in both preclinical and clinical studies, making it a potential candidate for cancer therapy.

Mechanism of Action

2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide acts by inhibiting two key enzymes of the mitochondrial tricarboxylic acid cycle, namely pyruvate dehydrogenase and alpha-ketoglutarate dehydrogenase. These enzymes are responsible for converting pyruvate and alpha-ketoglutarate into acetyl-CoA and succinyl-CoA, respectively, which are essential for energy generation in cancer cells. By inhibiting these enzymes, this compound disrupts the energy metabolism of cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on cancer cells. It induces apoptosis by activating the intrinsic pathway, leading to the release of cytochrome c from the mitochondria. This compound also inhibits the production of reactive oxygen species, which are essential for cancer cell survival. Additionally, this compound has been shown to have anti-angiogenic effects, preventing the formation of new blood vessels that supply nutrients to cancer cells.

Advantages and Limitations for Lab Experiments

2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide has several advantages for lab experiments. It has a well-defined mechanism of action, making it an ideal tool for studying the mitochondrial tricarboxylic acid cycle. This compound is also highly selective for cancer cells, making it a potential candidate for targeted therapy. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a short half-life, which can limit its efficacy in some cancer types.

Future Directions

For the study of 2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide include the development of combination therapies and the study of rare cancer types.

Scientific Research Applications

2-{1-[2-(cyclopentylamino)-2-oxoethyl]-1H-indol-3-yl}-N,N-diethyl-2-oxoacetamide has been extensively studied for its potential as an anticancer agent. It has shown efficacy against a wide range of cancer types, including pancreatic, lung, and ovarian cancer. This compound works by targeting the mitochondrial tricarboxylic acid cycle, which is essential for cancer cell survival. By disrupting this cycle, this compound induces apoptosis in cancer cells, leading to their death.